(4-butylpiperazin-1-yl)(5-((4-ethylphenyl)amino)-1H-1,2,3-triazol-4-yl)methanone

• Molecular Formula: C19H28N6O
• Molecular Weight: 356.5 g/mol
• IUPAC Name: (4-butylpiperazin-1-yl)-[5-(4-ethylanilino)-2H-triazol-4-yl]methanone
• InChI: InChI=1S/C19H28N6O/c1-3-5-10-24-11-13-25(14-12-24)19(26)17-18(22-23-21-17)20-16-8-6-15(4-2)7-9-16/h6-9H,3-5,10-14H2,1-2H3,(H2,20,21,22,23)
• InChI Key: DOYUKMDCBOSTIL-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1CCN(CC1)C(=O)C2=NNN=C2NC3=CC=C(C=C3)CC

Description

(4-butylpiperazin-1-yl)(5-((4-ethylphenyl)amino)-1H-1,2,3-triazol-4-yl)methanone is a useful research compound. Its molecular formula is C19H28N6O and its molecular weight is 356.5 g/mol. The purity is usually 95%.
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Biological Activity

The compound (4-butylpiperazin-1-yl)(5-((4-ethylphenyl)amino)-1H-1,2,3-triazol-4-yl)methanone , with a molecular formula of $C_{19}H_{28}N_{6}O$ and a molecular weight of approximately 356.5 g/mol, has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure

The compound features a triazole ring, which is known for its diverse biological activities, including antimicrobial and anticancer properties. The piperazine moiety contributes to its pharmacokinetic profile, enhancing solubility and bioavailability.

Research indicates that compounds containing triazole structures often exhibit their biological effects through interactions with specific receptors or enzymes. For instance, triazoles can act as inhibitors of various protein kinases and have been shown to modulate inflammatory pathways by antagonizing receptors such as CCR2b .

Anticancer Activity

Studies have demonstrated that similar triazole derivatives exhibit significant anticancer properties. For example, compounds related to triazole scaffolds have shown activity against various cancer cell lines, including colon carcinoma (HCT-116) and breast cancer (T47D), with IC50 values indicating effective inhibition at micromolar concentrations .

Cell Line	IC50 Value (µM)	Reference
HCT-116	6.2
T47D	27.3

Antimicrobial Activity

The antimicrobial potential of triazole derivatives has also been explored. Compounds similar to (4-butylpiperazin-1-yl)(5-((4-ethylphenyl)amino)-1H-1,2,3-triazol-4-yl)methanone have exhibited activity against Gram-positive and Gram-negative bacteria. The mechanism often involves disruption of bacterial cell wall synthesis or inhibition of essential enzymatic pathways .

Case Studies

• Inhibition of Protein Kinases : A study evaluated the inhibitory effects of various triazole derivatives on protein kinases involved in cancer progression. The results indicated that modifications to the triazole ring significantly influenced the potency against specific kinases .
• Antiviral Properties : Another research effort investigated the antiviral activity of triazole derivatives against viral infections. Certain compounds demonstrated promising results in inhibiting viral replication in vitro, suggesting potential therapeutic applications .
• Inflammatory Response Modulation : The compound's ability to modulate inflammatory responses through CCR2b receptor antagonism was highlighted in patent literature, indicating its potential use in treating inflammatory diseases .